N,N-diethyl-4-iodopyridin-2-amine

• CAS No.: 1163707-60-5
• Molecular Formula: C9H13IN2
• Molecular Weight: 276.12 g/mol
• IUPAC Name: N,N-diethyl-4-iodopyridin-2-amine
• InChI: InChI=1S/C9H13IN2/c1-3-12(4-2)9-7-8(10)5-6-11-9/h5-7H,3-4H2,1-2H3
• InChI Key: GIDJHRWHCAHFPZ-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=NC=CC(=C1)I

Description

N,N-diethyl-4-iodopyridin-2-amine is a useful research compound. Its molecular formula is C9H13IN2 and its molecular weight is 276.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-fluoro-4-iodopyridine (2 g, 8.97 mmol), diethyl amine (2.77 ml, 26.9 mmol, 3 eq) and K2CO3 (2.48 g, 17.94 mmol, 2 eq) in DMF (20 mL) is stirred for 18 h at 100° C., allowed to cool to rt, diluted with EtOAc/H2O and extracted with EtOAc. The organic phase is washed with H2O and brine, dried (Na2SO4), filtered and concentrated. The residue purified by silica gel column chromatography (Hex/Et2O, 98:2) to afford 2.3 g of the title compound as a yellow oil: ESI-MS: 277.1 [M+H]+; TLC: Rf=0.52 (Hex/Et2O, 98:2).

Synthesis routes and methods II

Procedure details